Cas no 1261475-73-3 (2,3'-Dibromo-2'-iodopropiophenone)

• Product Name: 2,3'-Dibromo-2'-iodopropiophenone
• CAS No: 1261475-73-3
• MF: C₉H₇Br₂IO
• MW: 417.863753557205
• CID: 4964511
• Update Time: 2025-06-11

2,3'-Dibromo-2'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2,3'-Dibromo-2'-iodopropiophenone

• Inchi： 1S/C9H7Br2IO/c1-5(10)9(13)6-3-2-4-7(11)8(6)12/h2-5H,1H3
• InChI Key： NOPZZDKCIIOVPH-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(C(C)Br)=O)Br

Computed Properties

• Exact Mass: 417.78879 g/mol
• Monoisotopic Mass: 415.79084 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1
• Molecular Weight: 417.86

Additional information on 2,3'-Dibromo-2'-iodopropiophenone

2,3'-Dibromo-2'-Iodopropiophenone (CAS No. 1261475-73-3): An Overview of Its Properties and Applications

2,3'-Dibromo-2'-Iodopropiophenone (CAS No. 1261475-73-3) is a halogenated compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by the presence of bromine and iodine atoms, which confer specific properties that make it an interesting subject for research and development.

The molecular formula of 2,3'-Dibromo-2'-Iodopropiophenone is C₉H₆Br₂I, and its molecular weight is approximately 391.84 g/mol. The compound is a solid at room temperature and exhibits a characteristic yellowish color. Its solubility in water is limited, but it dissolves well in organic solvents such as dichloromethane, acetone, and ethanol. These physical properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications.

In the realm of medicinal chemistry, 2,3'-Dibromo-2'-Iodopropiophenone has been explored for its potential as a building block in the synthesis of more complex molecules with therapeutic properties. Recent studies have shown that halogenated compounds like this one can serve as intermediates in the development of drugs targeting specific biological pathways. For instance, the bromine and iodine atoms can participate in halogen bonding interactions, which are important for modulating protein-ligand interactions and enhancing the binding affinity of drug candidates.

The synthetic route to 2,3'-Dibromo-2'-Iodopropiophenone involves several steps, including the bromination and iodination of propiophenone. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The choice of reagents and reaction conditions is critical for obtaining the desired product without significant side reactions. Researchers have reported various methods to synthesize this compound, each with its own advantages and limitations.

In addition to its role in drug discovery, 2,3'-Dibromo-2'-Iodopropiophenone has also found applications in materials science. The presence of multiple halogen atoms makes it a suitable candidate for the preparation of functional materials with unique properties. For example, it can be used as a precursor in the synthesis of polymers with enhanced thermal stability or as a component in photovoltaic materials where halogen atoms play a crucial role in charge transport.

The environmental impact of 2,3'-Dibromo-2'-Iodopropiophenone is another area of interest. Halogenated compounds can have varying degrees of persistence and bioaccumulation potential, which are important considerations for their safe use and disposal. Recent studies have focused on assessing the environmental fate and effects of such compounds to ensure their sustainable application in industrial processes.

Safety considerations are paramount when handling 2,3'-Dibromo-2'-Iodopropiophenone. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to prevent exposure to skin or inhalation of vapors. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to ensure safety.

In conclusion, 2,3'-Dibromo-2'-Iodopropiophenone (CAS No. 1261475-73-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure provides opportunities for developing new drugs and functional materials while also raising important questions about environmental impact and safety. Ongoing research continues to explore these aspects, contributing to a deeper understanding of this intriguing compound.